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Compound of Interest

Compound Name: ODQ

Cat. No.: B1677183

Introduction

1H-[1]Oxadiazolo[4,3-a]quinoxalin-1-one (ODQ) is a potent and selective inhibitor of nitric oxide
(NO)-sensitive soluble guanylate cyclase (sGC)[1]. It is a valuable tool in pharmacological
research to study the physiological and pathophysiological roles of the NO/cGMP signaling
pathway. ODQ exerts its inhibitory effect by oxidizing the prosthetic heme group of sGC,
rendering it insensitive to activation by NO. Given its critical role in research, the accurate and
reproducible preparation of ODQ stock solutions is paramount for obtaining reliable
experimental results. These application notes provide a detailed protocol for the preparation,
storage, and handling of ODQ stock solutions.

Mechanism of Action

The NO/sGC/cGMP signaling pathway is a crucial signaling cascade involved in various
physiological processes, including smooth muscle relaxation, neurotransmission, and platelet
aggregation. Nitric oxide, produced by nitric oxide synthases (NOS), binds to the heme moiety
of sGC, activating the enzyme to convert guanosine triphosphate (GTP) to cyclic guanosine
monophosphate (cGMP). ODQ selectively inhibits this process with an IC50 value of
approximately 20 nM[1]. It does not directly interact with NOS or scavenge NO, but rather
targets the sGC enzyme itself.
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A summary of the key quantitative data for ODQ is presented in the table below for easy

reference.
Property Value Source(s)
Molecular Weight ~187.16 g/mol [1112]
White to light yellow crystalline
Appearance ) [1112]
solid
Purity >98% [11[2]
Solubility in DMSO Up to 100 mM [1]

e Up to 25 mM (may require
Solubility in Ethanol ) [1]
gentle warming)

Solubility in DMF ~30 mg/mL [2]
Aqueous Solubility Sparingly soluble [2]
_ -20°C, desiccated, protected
Storage (Solid) ) [1112]
from light

) -20°C for up to 1 month; -80°C
Storage (Stock Solution) [11[3][4]
for long-term

Experimental Protocols

Protocol: Preparation of a 10 mM ODQ Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ODQ in dimethyl sulfoxide
(DMSO).

Materials:
e ODQ (solid powder)
e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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Calibrated analytical balance

Pipettes and sterile, nuclease-free pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparation: Before opening, allow the vial of ODQ to equilibrate to room
temperature to prevent condensation of moisture.

Weighing ODQ: Carefully weigh out 1.87 mg of ODQ powder on an analytical balance and
transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
ODQ powder.

Dissolution: Tightly cap the tube and vortex the solution until the ODQ is completely
dissolved. The solution should be clear and free of particulates. Gentle warming in a 37°C
water bath can aid in dissolution if necessary.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, aliquot the
stock solution into smaller, single-use volumes in sterile microcentrifuge tubes[4]. Store the
aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-term storage
(up to one year)[1][3].

Working Solution Preparation: When needed for an experiment, thaw an aliquot of the ODQ
stock solution at room temperature. Prepare the final working solution by diluting the stock
solution in the appropriate cell culture medium or buffer. It is crucial to maintain the final
DMSO concentration in the culture medium below 0.5% (v/v) to avoid solvent-induced
cytotoxicity[5].

Note on Aqueous Solutions: ODQ is sparingly soluble in aqueous buffers[2]. To prepare an

agueous working solution, it is recommended to first dissolve ODQ in a minimal amount of

DMSO or DMF and then dilute it with the aqueous buffer of choice[2]. Aqueous solutions of
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ODQ are not stable and should be prepared fresh for each experiment and not stored for more
than one day[2].

Mandatory Visualization

Preparation Storage & Use

7
Weigh 1.87 mg ODQ H Add 1 mL DMSO H Vortex to Dissolve }»H-{ Aliquot Solution Store at -20°C / -80°C Thaw for Use

Click to download full resolution via product page

Caption: Workflow for the preparation of an ODQ stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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